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Compound of Interest |

Compound Name: Flavaprin
CAS No.: 53846-49-4
Cat. No.: B1150687
- 7

Hazard Identification & Risk Logic

Before selecting PPE, you must understand the mechanism of exposure. Flavaprin is a solid-
state flavonoid. The primary risks are not just the compound itself, but the vector used to
deliver it.

o The Compound: Flavaprin is a bioactive small molecule. Like structurally similar agents
(e.g., Flavopiridol), it should be handled as a potential Irritant (Skin/Eye/Respiratory) and a
suspected Reproductive Toxin pending full toxicity data.

e The Vector (The Hidden Danger): Flavaprin is hydrophobic and typically requires DMSO
(Dimethyl Sulfoxide) for solubilization.

o Critical Insight: DMSO is a permeation enhancer. If Flavaprin-in-DMSO splashes on your
skin, the solvent will carry the bioactive compound directly into your bloodstream,
bypassing the stratum corneum. Your PPE must resist DMSO, not just the powder.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this specific matrix for Flavaprin workflows.
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PPE Component

Specification

Scientific Rationale

Hand Protection (Primary)

Nitrile (Accelerator-Free)Min
Thickness: 5 mil (0.12mm)

Latex degrades rapidly in
DMSO. Thin nitrile (<3 mil)
offers insufficient breakthrough
time (<5 mins) for organic

solvents.

Hand Protection (Secondary)

Double-Gloving Protocol

The outer glove absorbs the
mechanical wear; the inner
glove remains the
sterile/chemical barrier.
Immediately change outer

gloves upon any splash.

Respiratory Protection

N95 (NIOSH) or P3 (EN 143)

Flavaprin is a light,
electrostatic powder. Weighing
creates invisible micro-
aerosols. Surgical masks offer
zero protection against

inhalation.[1]

Eye Protection

Chemical Splash
Goggles(ANSI Z87.1 / EN 166)

Safety glasses with side
shields are insufficient for
liquid handling. You need a

seal against DMSO splashes.

Body Protection

Tyvek® Lab Coat (Closed
Front)

Cotton lab coats absorb liquids
and hold them against the
skin. Non-woven polyethylene

(Tyvek) repels fluid splashes.

The "Red Zone" Protocol (High Concentration Handling)

If handling stock solutions >10 mM or powder quantities >100 mg:

o Sleeve Covers: Use polyethylene sleeve covers to bridge the gap between glove and lab

coat cuff.
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e Double-Gloving Technique: Put on the first pair of gloves. Pull lab coat cuffs over the first
pair. Put the second pair of gloves over the lab coat cuffs. This creates a shingle effect,
ensuring spills run off, not into, the glove.

Engineering Controls & Containment
PPE is the last line of defense. The primary barrier is your engineering control.[1][2]

o Powder Handling: Must be performed in a Chemical Fume Hood or a Powder Weighing
Station with HEPA filtration.

o Why: Static electricity can cause flavonoid powders to "jump." Airflow velocity should be
monitored (face velocity 0.3—0.5 m/s).

¢ Solubilization: Adding DMSO to Flavaprin is an exothermic event (mild). Perform this inside

the hood to contain vapors.

Operational Workflow: From Vial to Assay

This self-validating workflow ensures safety at every transition point.
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Solid Flavaprin Vial

Open in Hood
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(HEPA Filtered)

If Static Observed

Use Anti-Static Gun
(Prevent Powder Jump)

Figure 1: Safety logic flow for Flavaprin handling. Note the critical transition at 'Add DMSO' where permeation risk spikes.
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Emergency Response Protocols
Scenario A: Powder Spill (Dry)

+ Do not sweep. Sweeping generates dust.
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o Cover the spill with a wet paper towel (water or ethanol) to dampen the powder.
e Wipe up the damp material using nitrile gloves.

e Place waste in a sealed hazardous waste bag.

Scenario B: DMSO Solution Splash on Skin

This is a time-critical emergency due to rapid absorption.
e Immediate Action: Do not wait to find a neutralizer.
e Flush: Rinse the area with copious amounts of water for at least 15 minutes.[3][4]

o Note: Avoid using ethanol or other organic solvents to clean the skin; they will only
increase the absorption rate of the Flavaprin.

e Soap: Wash gently with non-abrasive soap after the initial flush.

e Report: Document the concentration and solvent (DMSO) for the occupational health officer.
Waste Disposal

Flavaprin is a chemical contaminant.[2][5][6][7]

 Liquids: Dispose of in "Halogenated" or "Non-Halogenated" solvent waste streams
(depending on the solvent used). Do not pour down the sink.

e Solids: Pipette tips, vials, and gloves must be treated as Hazardous Chemical Debris.
Double-bag them before placing them in the drum to prevent off-gassing of residual DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. ppno.ca [ppno.ca]

. www3.paho.org [www3.paho.org]

. assets.thermofisher.com [assets.thermofisher.com]
. safety365.sevron.co.uk [safety365.sevron.co.uk]

. fishersci.com [fishersci.com]

. file.medchemexpress.com [file.medchemexpress.com]

°
~ (o)) ol iy w N -

. cdn.caymanchem.com [cdn.caymanchem.com]

¢ To cite this document: BenchChem. [Operational Guide: Safe Handling & PPE for Flavaprin].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150687#personal-protective-equipment-for-
handling-flavaprin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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